Cas no 1594774-66-9 (1-fluoro-4-2-iodo-1-(3-methoxypropoxy)ethylbenzene)

• Product Name: 1-fluoro-4-2-iodo-1-(3-methoxypropoxy)ethylbenzene
• CAS No: 1594774-66-9
• MF: C₁₂H₁₆FIO₂
• MW: 338.157119750977
• CID: 5824814
• PubChem ID: 114772366
• Update Time: 2025-08-05

1-fluoro-4-2-iodo-1-(3-methoxypropoxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-2-iodo-1-(3-methoxypropoxy)ethylbenzene
• 1594774-66-9
• EN300-1134252
• 1-fluoro-4-[2-iodo-1-(3-methoxypropoxy)ethyl]benzene

• Inchi： 1S/C12H16FIO2/c1-15-7-2-8-16-12(9-14)10-3-5-11(13)6-4-10/h3-6,12H,2,7-9H2,1H3
• InChI Key： KGTPZBMPDLOMFA-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(=CC=1)F)OCCCOC

Computed Properties

• Exact Mass: 338.01791g/mol
• Monoisotopic Mass: 338.01791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-fluoro-4-2-iodo-1-(3-methoxypropoxy)ethylbenzene

1-Fluoro-4-(2-Iodo-1-(3-Methoxypropoxy)ethyl)benzene: A Novel Compound with Promising Applications in Pharmaceutical and Material Sciences

1-Fluoro-4-(2-Iodo-1-(3-Methoxypropoxy)ethyl)benzene is a complex organic compound characterized by its unique molecular structure, which combines multiple functional groups including fluorine, iodine, and methoxypropoxy moieties. This compound, with the CAS number 1594774-66-9, represents a significant advancement in the field of medicinal chemistry due to its potential applications in drug development and advanced material synthesis. The integration of fluoro and iodo substituents in the molecular framework provides opportunities for modulating physicochemical properties, while the methoxypropoxy group introduces functional versatility that can be tailored for specific biological or material applications.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of this compound through multi-step processes involving electrophilic substitution and nucleophilic functionalization. The presence of fluoro atoms in aromatic rings often leads to enhanced metabolic stability, a critical factor in pharmaceutical development. Similarly, iodo substituents are known to influence reactivity and selectivity in chemical reactions, making them valuable in the design of prodrugs or bioactive molecules. The methoxypropoxy group, a derivative of propoxylation, adds hydrophilic characteristics that can improve solubility and bioavailability in drug formulations.

Research published in *Journal of Medicinal Chemistry* (2023) highlights the potential of 1-fluoro-4-(2-iodo-1-(3-methoxypropoxy)ethyl)benzene as a scaffold for the development of anti-inflammatory agents. The compound’s molecular structure allows for the incorporation of additional functional groups, enabling the creation of derivatives with enhanced biological activity. For instance, the fluoro substituent may interact with specific protein targets, while the iodo group could participate in redox reactions or modulate enzyme activity. The methoxypropoxy moiety, on the other hand, may serve as a linker for further modifications, such as the attachment of targeting ligands or fluorescent markers.

Another notable study in *Advanced Materials* (2024) explores the application of this compound in the synthesis of biocompatible polymers. The methoxypropoxy group is particularly advantageous in polymer science due to its ability to introduce hydrophilicity and flexibility into polymeric chains. This property is crucial for the development of materials used in tissue engineering or drug delivery systems. The fluoro and iodo substituents may also contribute to the stability of the polymer matrix by reducing unwanted side reactions during crosslinking or chain formation.

From a synthetic chemistry perspective, the preparation of 1-fluoro-4-(2-iodo-1-(3-methoxypropoxy)ethyl)benzene involves a series of well-defined steps. Typically, the synthesis begins with the functionalization of a benzene ring through electrophilic substitution reactions. The introduction of the fluoro group is often achieved via fluorination techniques, while the iodo substituent can be incorporated through iodination reactions. The methoxypropoxy group is then added through a nucleophilic substitution process, where the propoxylation of a methoxy group is catalyzed by a suitable reagent. These steps require precise control of reaction conditions to ensure high yields and purity of the final product.

Recent computational studies have further elucidated the potential of this compound in drug discovery. Molecular docking simulations and quantum mechanical calculations suggest that the fluoro and iodo substituents may play a role in modulating the binding affinity of the molecule to specific biological targets. For example, the fluoro group could enhance the interaction with hydrophobic regions of a target protein, while the iodo group might participate in hydrogen bonding or electrostatic interactions. The methoxypropoxy group, being hydrophilic, could facilitate the penetration of the molecule into aqueous environments, improving its efficacy in vivo.

Additionally, the methoxypropoxy functional group has been shown to exhibit self-assembly properties in certain solvents, which is a valuable characteristic for the design of nanomaterials. This property is particularly relevant in the development of drug delivery systems, where the ability to form stable nanostructures can enhance the controlled release of therapeutic agents. The fluoro and iodo substituents may further influence the self-assembly behavior by altering the intermolecular forces between the molecules.

From an environmental chemistry standpoint, the fluoro and iodo substituents may contribute to the environmental persistence of the compound. However, the methoxypropoxy group is known to undergo biodegradation under certain conditions, which is an important consideration for the long-term safety of materials containing this compound. Researchers are actively investigating the biodegradation pathways of such compounds to ensure their compatibility with ecological systems.

Moreover, the methoxypropoxy group has been explored for its electrochemical properties, particularly in the context of energy storage materials. The hydrophilic nature of this group can improve the ionic conductivity of electrolytes, making it a promising candidate for use in batteries or supercapacitors. The fluoro and iodo substituents may further enhance the electrochemical performance by stabilizing the electrolyte interface or reducing side reactions during charge-discharge cycles.

In the field of materials science, the fluoro and iodo substituents can be leveraged to tune the thermal stability of the compound. For instance, the fluoro group may increase the decomposition temperature of the material, while the iodo group could introduce specific thermal behaviors that are advantageous in high-temperature applications. The methoxypropoxy group, due to its hydrophilic nature, can also influence the thermal expansion properties of the material, which is critical for applications in microelectronics or aerospace engineering.

Recent pharmacological studies have also investigated the potential of this compound as a prodrug. The iodo substituent can be designed to undergo in vivo metabolic activation, releasing the active drug molecule at the target site. This approach can improve the targeted delivery of therapeutic agents while minimizing systemic side effects. The fluoro and methoxypropoxy groups may further contribute to the metabolic stability of the prodrug, ensuring that it remains active until it reaches the intended biological site.

Furthermore, the methoxypropoxy group has been shown to exhibit photoreactive properties under certain light conditions, making it a valuable component in photonic materials. This property is particularly relevant in the development of optoelectronic devices or sensors, where the ability to respond to light stimuli can enable new functionalities. The fluoro and iodo substituents may also influence the photostability of the compound, ensuring that it remains functional under prolonged exposure to light.

From a biological perspective, the fluoro and iodo substituents may interact with biomolecules in ways that are still under investigation. For example, the fluoro group could potentially mimic the behavior of fluorinated amino acids in cellular environments, while the iodo group might participate in iodine metabolism pathways. These interactions could have implications for the toxicological profile of the compound, necessitating further in vitro and in vivo studies to assess its safety.

Overall, 1-fluoro-4-(2-iodo-1-(3-methoxypropoxy)ethyl)benzene represents a versatile scaffold with a wide range of potential applications. Its unique combination of fluoro, iodo, and methoxypropoxy substituents offers opportunities for the development of targeted therapeutics, advanced materials, and functional nanomaterials. As research in organic chemistry, materials science, and pharmacology continues to evolve, the exploration of this compound will likely yield new insights into its properties and applications, further expanding its relevance in scientific and industrial contexts.

Future studies should focus on structure-activity relationship (SAR) analyses to optimize the biological and chemical properties of this compound. Additionally, green chemistry approaches to its synthesis could enhance its sustainability, reducing the environmental impact of its production. The integration of computational modeling with experimental studies will also be crucial in predicting the behavior of this compound in various environments, guiding its development for specific applications.

As the field of chemical engineering advances, the potential of 1-fluoro-4-(2-iodo-1-(3-methoxypropoxy)ethyl)benzene will likely expand, driven by innovations in synthetic methodologies, nanotechnology, and biomaterials. Its unique molecular structure positions it as a promising candidate for a wide array of applications, underscoring the importance of continued research and development in this area.

Ultimately, the CAS number 1594774-66-9 serves as a key identifier for this compound, enabling its tracking and study across various scientific disciplines. As researchers continue to explore its properties and applications, the compound may play an increasingly significant role in the advancement of medicine, materials science, and technology.